Cas no 1690-74-0 (Methyl 1-methylpiperidine-2-carboxylate)

• Product Name: Methyl 1-methylpiperidine-2-carboxylate
• CAS No: 1690-74-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD09909832
• CID: 83893
• PubChem ID: 12957464
• Update Time: 2025-07-17

Methyl 1-methylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-methylpiperidine-2-carboxylate
• 1-methyl-piperidine-2-carboxylic acid methyl ester
• Methyl N-methyl piperidine-2-carboxylate
• 1-methyl-piperidine-2-carboxylicacidmethylester
• 2-Piperidinecarboxylic acid, 1-methyl-, methyl ester
• Methyl 1-methyl Piperidine-2-carboxylate
• L-Pipecolic acid, N-methyl-, methyl ester
• 1-methylpiperidine-2-carboxylic acid methyl ester
• SCHEMBL2616299
• DTXSID10513954
• 2-Piperidinecarboxylicacid,1-methyl-,methyl ester
• A882118
• YZEGGKQFWJCIQG-UHFFFAOYSA-
• InChI=1/C8H15NO2/c1-9-6-4-3-5-7(9)8(10)11-2/h7H,3-6H2,1-2H3
• METHYL1-METHYLPIPERIDINE-2-CARBOXYLATE
• CS-0375594
• AKOS006241617
• YZEGGKQFWJCIQG-UHFFFAOYSA-N
• SB41091
• 1690-74-0
• AS-75717
• D95653

• MDL： MFCD09909832
• Inchi： 1S/C8H15NO2/c1-9-6-4-3-5-7(9)8(10)11-2/h7H,3-6H2,1-2H3
• InChI Key： YZEGGKQFWJCIQG-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCCN1C)=O

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 29.54000
• LogP: 0.58160
• Vapor Pressure: No data available

Methyl 1-methylpiperidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 1-methylpiperidine-2-carboxylate

Methyl 1-methylpiperidine-2-carboxylate (CAS No. 1690-74-0): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 1-methylpiperidine-2-carboxylate, a compound with the chemical formula C₇H₁₃NO₂ and the CAS number 1690-74-0, has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile structural properties and potential applications. This compound, often referred to by its systematic name as Methyl 1-methylpiperidine-2-carboxylate, belongs to the piperidine class of heterocyclic compounds, which are widely recognized for their role in drug discovery and development.

The piperidine ring is a common motif in many bioactive molecules, contributing to their pharmacological activity through various mechanisms. Methyl 1-methylpiperidine-2-carboxylate, in particular, has been studied for its potential as a building block in the synthesis of more complex pharmaceutical agents. Its structural features make it a valuable intermediate in organic synthesis, allowing for modifications that can tailor its properties for specific applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like Methyl 1-methylpiperidine-2-carboxylate are being explored for their ability to interact with biological targets in unique ways. For instance, studies have shown that derivatives of piperidine can exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for treating a range of diseases.

One of the most compelling aspects of Methyl 1-methylpiperidine-2-carboxylate is its role in the development of central nervous system (CNS) drugs. Piperidine derivatives have shown potential in treating neurological disorders by modulating neurotransmitter systems. The presence of the methyl group and the carboxylate functionality in Methyl 1-methylpiperidine-2-carboxylate allows for fine-tuning of its pharmacokinetic properties, which is crucial for developing drugs that can cross the blood-brain barrier effectively.

Recent advancements in computational chemistry have also facilitated the study of Methyl 1-methylpiperidine-2-carboxylate and its derivatives. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets, providing insights into their potential therapeutic effects. This approach has accelerated the drug discovery process, enabling faster identification of promising candidates for further investigation.

The synthesis of Methyl 1-methylpiperidine-2-carboxylate involves multi-step organic reactions that highlight the compound's complexity and synthetic utility. One common synthetic route involves the reaction of methyl acrylate with 1-methylpiperazine, followed by hydrolysis and esterification steps. These reactions showcase the compound's versatility as a synthetic intermediate, capable of undergoing various transformations to yield different functional groups.

In addition to its pharmaceutical applications, Methyl 1-methylpiperidine-2-carboxylate has been explored in materials science. The piperidine ring's ability to form stable complexes with other molecules makes it useful in designing novel materials with specific properties. For example, researchers have investigated its use in creating metal-organic frameworks (MOFs) and other functional materials that could have applications in catalysis, gas storage, and separation technologies.

The safety profile of Methyl 1-methylpiperidine-2-carboxylate is another critical aspect that has been thoroughly evaluated. Preclinical studies have assessed its toxicity, solubility, and metabolic stability, providing valuable data for understanding its behavior in biological systems. These studies are essential for ensuring that any potential therapeutic applications are safe and effective before moving to human trials.

As research continues to evolve, the applications of Methyl 1-methylpiperidine-2-carboxylate are likely to expand further. The growing interest in precision medicine and personalized therapies suggests that compounds like this will play a significant role in developing targeted treatments tailored to individual patients' needs. The ability to modify its structure to enhance specific properties makes it a valuable tool for medicinal chemists seeking to develop innovative drugs.

The future prospects of Methyl 1-methylpiperidine-2-carboxylate are also influenced by advancements in biotechnology. Techniques such as high-throughput screening and CRISPR gene editing are enabling researchers to identify new therapeutic targets more rapidly than ever before. This synergy between chemical synthesis and biological research promises to unlock new possibilities for using compounds like Methyl 1-methylpiperidine-2-carboxylate in treating complex diseases.

In conclusion, Methyl 1-methylpiperidine-2-carboxylate (CAS No. 1690-74-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate in organic synthesis, while its biological activity positions it as a promising candidate for developing new therapeutic agents. As research continues to advance, the applications of this compound are expected to grow, driven by innovations in chemical biology and biotechnology.